Cas no 139078-63-0 (3-Iodo-4-pivalamidobenzoic acid)

3-Iodo-4-pivalamidobenzoic acid structure
139078-63-0 structure
Product Name:3-Iodo-4-pivalamidobenzoic acid
CAS No:139078-63-0
MF:C12H14INO3
MW:347.14893579483
CID:1030598
PubChem ID:15720416
Update Time:2025-04-20

3-Iodo-4-pivalamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-pivalamidobenzoic acid
    • 4-(2,2-dimethylpropanoylamino)-3-iodobenzoic acid
    • DTXSID70577355
    • 3-Iodo-4-pivalamidobenzoicacid
    • AKOS015916087
    • DB-063289
    • 4-(2,2-Dimethylpropanamido)-3-iodobenzoic acid
    • 139078-63-0
    • Inchi: 1S/C12H14INO3/c1-12(2,3)11(17)14-9-5-4-7(10(15)16)6-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: LUMWIKDEVALUBK-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 347.00184g/mol
  • Monoisotopic Mass: 347.00184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.4Ų

3-Iodo-4-pivalamidobenzoic acid Pricemore >>

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